3-({4-[(4-nitrophenyl)sulfonyl]-1-piperazinyl}methyl)-1H-indole oxalate

• IUPAC Name: 3-[[4-(4-nitrophenyl)sulfonylpiperazin-1-yl]methyl]-1H-indole;oxalic acid
• InChI: InChI=1S/C19H20N4O4S.C2H2O4/c24-23(25)16-5-7-17(8-6-16)28(26,27)22-11-9-21(10-12-22)14-15-13-20-19-4-2-1-3-18(15)19;3-1(4)2(5)6/h1-8,13,20H,9-12,14H2;(H,3,4)(H,5,6)
• InChI Key: IVLGTXPTFHMJHW-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CNC3=CC=CC=C32)S(=O)(=O)C4=CC=C(C=C4)[N+](=O)[O-].C(=O)(C(=O)O)O
• Molecular Formula: C21H22N4O8S
• Molecular Weight: 490.5 g/mol

Description

The compound “3-({4-[(4-nitrophenyl)sulfonyl]-1-piperazinyl}methyl)-1H-indole oxalate” is a sulfonamide derivative. Sulfonamides are a group of compounds characterized by their structure, which includes a sulfonamide functional group. They have a wide range of applications, including in the synthesis of dyes, detergents, and pharmaceuticals.

Synthesis Analysis

The synthesis of this compound involves the reaction of 4-nitrobenzenesulphonylchloride and L-tryptophan precursors. The slow evaporation method was used to form single crystals of the compound from a methanolic solution.

Molecular Structure Analysis

The compound was characterized by X-ray crystallographic analysis and spectroscopic methods (NMR, IR, mass spectrometry, and UV-vis). The sulfonamide N-H NMR signal at 8.07–8.09 ppm and S-N stretching vibration at 931 cm −1 indicate the formation of the target compound. The compound crystallized in the monoclinic crystal system and P2 1 space group with four molecules of the compound in the asymmetric unit.